Cas no 62261-75-0 (Methanesulfonamide, N-[3-(3,4-dimethylbenzoyl)phenyl]-1,1,1-trifluoro-)

• Product name: Methanesulfonamide, N-[3-(3,4-dimethylbenzoyl)phenyl]-1,1,1-trifluoro-
• CAS No: 62261-75-0
• MF: C₁₆H₁₄F₃NO₃S
• MW: 357.34746
• CID: 451990
• PubChem ID: 71388181

Methanesulfonamide, N-[3-(3,4-dimethylbenzoyl)phenyl]-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(3,4-dimethylbenzoyl)phenyl]-1,1,1-trifluoro-
• N-[3-(3,4-dimethylbenzoyl)phenyl]-1,1,1-trifluoromethanesulfonamide
• 62261-75-0
• DTXSID50810257

• Inchi： InChI=1S/C16H14F3NO3S/c1-10-6-7-13(8-11(10)2)15(21)12-4-3-5-14(9-12)20-24(22,23)16(17,18)19/h3-9,20H,1-2H3
• InChI Key： KXSYNKNQSAARPD-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)C2=CC(=CC=C2)NS(=O)(=O)C(F)(F)F)C

Computed Properties

• Exact Mass: 357.06472
• Monoisotopic Mass: 357.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 63.24